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Fundamental Properties of 1,12-Dodecanediamine

The table below summarizes the core characteristics of 1,12-Dodecanediamine, which are crucial for

understanding its behavior in synthetic protocols [1] [2].

Property Description / Value

Chemical Formula C₁₂H₂₈N₂

IUPAC Name 1,12-Diaminododecane

CAS Registry Number 2783-17-7

Molecular Weight 200.36 g/mol

Physical Form White to almost white powder or lumps

Melting Point 67–69 °C

Boiling Point ~304 °C

Water Solubility Poor (approx. 520 mg/L at 19.5 °C)
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Property Description / Value

Solubility in Organic
Solvents

Soluble in ethanol; better solubility in non-polar solvents (e.g., hexane,
dichloromethane) [1].

Key Functional Groups Two terminal primary amine (-NH₂) groups

Amphiphilic Nature Hydrophobic C12 alkane chain with hydrophilic amine termini

Documented Experimental Protocol

One well-documented application of DDA is its use as a template and nitrogen source in the synthesis of

N-doped titanium dioxide (TiO₂) photocatalysts. The following protocol is adapted from published research

[3].

Synthesis of N-Doped Dual-Phase Titanate/Anatase Using DDA

Objective: To prepare a visible-light-responsive photocatalyst with high surface area and adsorptive

capacity.
Principle: DDA acts as a bola-amphiphile surfactant, directing the formation of a specific

nanostructure, while also serving as the source of nitrogen for doping the titanium dioxide lattice.

Materials:

Titanium tetrabutoxide (TBOT)

1,12-Dodecanediamine (DADD)
Acetic acid (HAc)

Absolute ethanol (EtOH)
Sodium hydroxide (NaOH)

Deionized water

Procedure:

Precursor Solution: Add 10 mL of TBOT to a mixture of 20 mL of EtOH and 4 mL of HAc under

vigorous stirring.
DDA Solution: Dissolve 1.5 g of DDA in 20 mL of EtOH. Then, add this DDA solution dropwise to the

TBOT precursor solution from Step 1.
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pH Adjustment: Add a 3 M NaOH solution to the mixture to adjust the pH to a value of 7.

Hydrothermal Treatment: Transfer the final mixture into a Teflon-lined stainless-steel autoclave.
Maintain the autoclave at 180°C for 24 hours.

Product Recovery: After the reaction, allow the autoclave to cool naturally. Collect the resulting white
precipitate by centrifugation.

Washing and Drying: Wash the precipitate thoroughly with deionized water and absolute ethanol.
Dry the final product in an oven at 80°C for 12 hours.

The workflow for this synthesis is summarized in the following diagram:
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Start Synthesis

Mix TBOT, EtOH, Acetic Acid

Combine Solutions

Prepare DDA in EtOH

Adjust pH to 7 with NaOH

Hydrothermal Treatment
180°C for 24h

Centrifuge to Collect Precipitate

Wash with Water and EtOH

Dry at 80°C for 12h

Final N-Doped TiO₂ Product

Click to download full resolution via product page
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Potential Applications in Drug Development

While direct use of DDA as a classic surfactant in drug formulations is not well-documented in the searched

literature, its properties and related chemical concepts point to potential applications:

Drug Delivery Systems: The broader class of amine-containing surfactants and biosurfactants is

known to form micelles that can encapsulate drugs with poor aqueous solubility, thereby improving
their bioavailability [4]. DDA's structure suggests a potential for similar applications, though specific

studies were not identified.
Antimicrobial Applications: Some biosurfactants produced by bacteria, which share the amphiphilic

characteristic with DDA, have demonstrated inherent antibacterial, antifungal, and antiviral properties.
They can compromise the integrity of microbial membranes and prevent biofilm formation [4].

Critical Safety and Handling Notes

Given its chemical nature, handling DDA requires careful attention to safety [2]:

Hazard Codes: C (Corrosive)
Hazard Statements:

H314: Causes severe skin burns and eye damage.
H317: May cause an allergic skin reaction.

Precautionary Measures:
Wear protective gloves, protective clothing, and eye protection.

Do not breathe dust/fume/gas/mist/vapours/spray.
Use in an inert atmosphere and store in a dark place.

Future Research Directions

For researchers interested in exploring DDA's surfactant capabilities further, the following areas may be

promising:

Systematic Study of Self-Assembly: Investigating its critical micelle concentration (CMC) and the
properties of its aggregates in various solvents.

Derivatization: Modifying the amine groups to create quaternary ammonium compounds or other
derivatives with enhanced surface activity and antimicrobial properties.

Formulation with Pharmaceuticals: Evaluating its biocompatibility and efficacy in stabilizing or
enhancing the delivery of specific, poorly soluble drug compounds.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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